benzoic acid;2,4,4-trimethylpentan-2-amine

• CAS No.: 6281-48-7
• Molecular Formula: C15H25NO2
• Molecular Weight: 251.36 g/mol
• IUPAC Name: benzoic acid;2,4,4-trimethylpentan-2-amine
• InChI: InChI=1S/C8H19N.C7H6O2/c1-7(2,3)6-8(4,5)9;8-7(9)6-4-2-1-3-5-6/h6,9H2,1-5H3;1-5H,(H,8,9)
• InChI Key: UXJROFUWSSGARC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C)(C)N.C1=CC=C(C=C1)C(=O)O

Description

Benzoic acid;2,4,4-trimethylpentan-2-amine is a compound that combines the properties of benzoic acid and 2,4,4-trimethylpentan-2-amine. Benzoic acid is a well-known aromatic carboxylic acid, commonly used as a food preservative due to its antimicrobial properties . 2,4,4-trimethylpentan-2-amine, on the other hand, is an alkylamine, which is a type of organic compound containing a basic nitrogen atom with a lone pair .

Preparation Methods

The synthesis of benzoic acid;2,4,4-trimethylpentan-2-amine can be achieved through the direct condensation of benzoic acid and 2,4,4-trimethylpentan-2-amine. This reaction typically requires the presence of a catalyst and specific reaction conditions to proceed efficiently. One method involves the use of a solid acid catalyst, such as diatomite earth immobilized with ZrCl4, under ultrasonic irradiation . This method is advantageous due to its high yield, eco-friendliness, and the ability to reuse the catalyst.

Chemical Reactions Analysis

Benzoic acid;2,4,4-trimethylpentan-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Scientific Research Applications

Benzoic acid;2,4,4-trimethylpentan-2-amine has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound’s antimicrobial properties make it useful in biological studies, particularly in understanding microbial inhibition.

Medicine: It is explored for its potential therapeutic applications, including its use as an intermediate in drug synthesis.

Industry: The compound is used in the production of polymers, plastics, and other industrial materials due to its stability and reactivity.

Mechanism of Action

The mechanism of action of benzoic acid;2,4,4-trimethylpentan-2-amine involves its interaction with various molecular targets. Benzoic acid is metabolized in the liver to form hippuric acid, which is then excreted . The amine component can act as a Bronsted base, accepting protons in various biochemical pathways .

Comparison with Similar Compounds

Benzoic acid;2,4,4-trimethylpentan-2-amine can be compared with other similar compounds, such as:

Benzoic acid: Known for its antimicrobial properties and use as a preservative.

2,4,4-trimethylpentan-2-amine: An alkylamine used in organic synthesis and as a reagent.

Benzylamine: Another amine compound used in organic synthesis and industrial applications.

The uniqueness of this compound lies in its combined properties of both benzoic acid and 2,4,4-trimethylpentan-2-amine, making it versatile for various applications.